2-(4-(isopropylsulfonyl)phenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H21N3O4S2/c1-13(2)28(25,26)15-5-3-14(4-6-15)11-17(23)20-8-9-22-12-21-16-7-10-27-18(16)19(22)24/h3-7,10,12-13H,8-9,11H2,1-2H3,(H,20,23)
• InChI Key: AOMOIAWBIOPMAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NCCN2C=NC3=C(C2=O)SC=C3
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 2034263-17-5

Description

2-(4-(isopropylsulfonyl)phenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

One of the applications of compounds related to 2-(4-(isopropylsulfonyl)phenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is in radioligand imaging. A study by (Dollé et al., 2008) discusses the synthesis of a derivative compound used in positron emission tomography (PET) to image the translocator protein (18 kDa).

Antimicrobial Activity

Another application is in the development of antimicrobial agents. For instance, (Nunna et al., 2014) discusses the synthesis and antimicrobial activity of novel heterocyclic compounds, including derivatives of the compound , which have shown potential in treating bacterial and fungal infections.

Antiallergenic Activity

Compounds with a structure similar to this compound have been tested for antiallergenic activities. A study by (Temple et al., 1979) synthesized and tested a series of derivatives for their ability to treat allergic reactions, demonstrating potential therapeutic applications.

Anticancer Activity

Research has also been conducted on derivatives for anticancer applications. For example, (Sharma et al., 2018) synthesized a compound and performed molecular docking analysis to evaluate its potential as an anticancer drug, targeting specific cancer-related receptors.

Synthesis of Pyrimidinone Derivatives

The compound and its derivatives are also significant in the synthesis of various pyrimidinone derivatives. A study by (Brown & Waring, 1977) discusses a general route to synthesize these derivatives, which are important in medicinal chemistry.